![molecular formula C18H16Cl2N2O3 B4182423 2,5-dichloro-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide](/img/structure/B4182423.png)
2,5-dichloro-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide
Overview
Description
2,5-dichloro-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide, also known as DAPT, is a small molecule inhibitor that has been extensively studied for its therapeutic potential in various diseases. DAPT inhibits the activity of gamma-secretase, an enzyme that cleaves transmembrane proteins, including amyloid precursor protein (APP), Notch, and other signaling molecules. The inhibition of gamma-secretase activity by DAPT has been shown to have therapeutic potential in Alzheimer's disease, cancer, and other diseases.
Mechanism of Action
2,5-dichloro-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide inhibits the activity of gamma-secretase, an enzyme that cleaves transmembrane proteins, including APP and Notch. The inhibition of gamma-secretase activity by 2,5-dichloro-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide reduces the production of Aβ peptides and other signaling molecules.
Biochemical and Physiological Effects
2,5-dichloro-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide has been shown to reduce the production of Aβ peptides in vitro and in vivo, leading to a reduction in amyloid plaque formation in the brains of Alzheimer's disease model mice. 2,5-dichloro-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide has also been shown to inhibit the Notch signaling pathway in cancer cells, leading to a reduction in cell proliferation and survival.
Advantages and Limitations for Lab Experiments
2,5-dichloro-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide is a potent and specific inhibitor of gamma-secretase activity, making it a valuable tool for studying the role of gamma-secretase in various diseases. However, 2,5-dichloro-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide has limitations in terms of its solubility and stability, which can affect its effectiveness in experiments.
Future Directions
Future research on 2,5-dichloro-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide could focus on its therapeutic potential in other diseases, such as cardiovascular disease and diabetes. Additionally, research could focus on developing more stable and soluble forms of 2,5-dichloro-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide for improved effectiveness in experiments and potential clinical applications.
Scientific Research Applications
2,5-dichloro-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide has been extensively studied for its therapeutic potential in Alzheimer's disease. The inhibition of gamma-secretase activity by 2,5-dichloro-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide reduces the production of amyloid-beta (Aβ) peptides, which are the main component of the plaques found in the brains of Alzheimer's patients. 2,5-dichloro-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide has also been shown to have therapeutic potential in cancer by inhibiting the Notch signaling pathway, which is involved in cell proliferation and survival.
properties
IUPAC Name |
2,5-dichloro-N-[4-(morpholine-4-carbonyl)phenyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16Cl2N2O3/c19-13-3-6-16(20)15(11-13)17(23)21-14-4-1-12(2-5-14)18(24)22-7-9-25-10-8-22/h1-6,11H,7-10H2,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVPBFHFHPGLAMX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)C2=CC=C(C=C2)NC(=O)C3=C(C=CC(=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16Cl2N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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